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Compound of Interest

Compound Name: Neodymium-146

Cat. No.: B095460

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Neodymium-146, ensuring the safety of laboratory
personnel and compliance with regulatory standards.

Neodymium-146 (146Nd) is a stable isotope of neodymium and, in its pure, non-irradiated form,
does not require disposal as radioactive waste. However, its use in research and drug
development, particularly as a target for producing the radioisotope Promethium-147 (47Pm),
necessitates careful handling and disposal to account for potential activation or contamination.
This guide provides detailed procedures for both non-radioactive and potentially radioactive
Neodymium-146.

Key Data and Properties

The following table summarizes the essential properties of Neodymium-146 for safe handling

and disposal.
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. Neodymium-146
Property Neodymium-146 (Stable) . . .
(Potentially Radioactive)

Dependent on activation

Radioactive Half-life Stable[1][2] _
products/contaminants

Chemical toxicity,

Primary Hazard fire/explosion hazard as Radiological, Chemical
dust[1][3]

Disposal Pathway Chemical Waste Radioactive Waste
Material form (metal, oxide), Isotope(s) present, activity

Key Disposal Consideration ) o )
potential for magnetization level, half-life

Disposal Procedures for Non-Radioactive
Neodymium-146

When it is confirmed that Neodymium-146 has not been irradiated or contaminated with
radioactive materials, it should be disposed of as chemical waste.

Experimental Protocol for Waste Characterization: To confirm the absence of radioactivity, a
survey of the material should be conducted using a calibrated radiation survey meter (e.g., a
Geiger-Mdiller counter). The readings should not exceed background levels. For more sensitive
measurements, liquid scintillation counting of swipes from the material can be performed.

Step-by-Step Disposal:
» Material Identification and Segregation:
o Clearly label the waste container as "Non-Radioactive Neodymium-146."

o Segregate solid forms (e.g., metal, oxide powder) from any liquid waste generated during

processing.

e Solid Waste Handling:
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o Neodymium Metal: Handle under an inert gas like argon if possible, as it is air and
moisture sensitive.[3] Neodymium dust presents a fire and explosion hazard.[1][3]

o Neodymium Oxide (Nd20s): This is a more stable form. Collect in a sealed, clearly labeled
container.

o Packaging: Place the sealed container in a second, durable, and sealed container for
disposal.

e Liquid Waste Handling:
o If Neodymium-146 is in a solution, it must be treated as hazardous chemical waste.

o Neutralize acidic or basic solutions to a pH between 5.5 and 9.5, unless otherwise
specified by your institution's hazardous waste protocol.[4]

o Collect in a labeled, leak-proof container. Do not mix with other chemical waste streams
unless permitted by your institution's Environmental Health and Safety (EHS) office.

» Disposal Request:

o Contact your institution's EHS office to arrange for the pickup and disposal of the chemical
waste. Follow their specific procedures for waste manifests and container labeling.

Disposal Procedures for Potentially Radioactive
Neodymium-146

If Neodymium-146 has been irradiated (e.g., in a cyclotron or reactor for the production of
147Pm) or has come into contact with radioactive materials, it must be managed as radioactive
waste.

Experimental Protocol for Activity Assessment: The specific activity and identity of the
radioisotopes present must be determined. This can be accomplished through gamma
spectroscopy to identify gamma-emitting isotopes and liquid scintillation counting for beta-
emitters. This information is crucial for proper segregation and disposal.

Step-by-Step Disposal:
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e Segregation by Isotope and Half-Life:
o Radioactive waste must be segregated by the isotopes it contains.[4][5]

o Separate waste into short-lived (half-life < 90 days) and long-lived (half-life > 90 days)
containers.[4][5] Since *47Pm, a potential activation product, has a half-life of 2.62 years, it
would be considered long-lived.

¢ Waste Containerization:

o Dry Solid Waste: Use designated radioactive waste containers, typically double-bagged.[4]
The containers must be labeled with the radiation symbol, the isotope(s), and the date.[4]
Sharps must be placed in a puncture-resistant container.[5]

o Liquid Waste: Use approved, leak-proof containers, often carboys, within secondary
containment.[4][5] The container must be labeled with the radiation symbol, the isotope(s),
the chemical composition, and the pH.[5]

o Scintillation Vials: If used for activity assessment, these must be disposed of in designated
scintillation vial waste containers.[4][5]

e Labeling and Documentation:

o All radioactive waste containers must be clearly labeled with the radiation trefoil symbol,
the isotope(s) present, the activity level, and the date of accumulation.

o Maintain a detailed log of the radioactive waste generated.
o Storage and Disposal:
o Store radioactive waste in a designated and shielded area.

o Contact your institution's Radiation Safety Officer or EHS department to arrange for pickup
and disposal. They will provide specific instructions based on the isotopes and activity
levels.

Disposal of Neodymium Magnets
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While Neodymium-146 itself is not typically magnetic, neodymium is the primary component of
powerful rare-earth magnets (NdFeB). If Neodymium-146 is part of a magnetic alloy, the
following disposal considerations for the magnet apply.

o Demagnetization: Whenever possible, demagnetize the magnets before disposal to reduce
handling hazards.[6][7][8] This can be achieved by heating the magnet above its Curie
temperature (for neodymium magnets, this is above 310-400°C).

e Recycling: Recycling is the most environmentally friendly option for neodymium magnets,
though it is not always readily available.[6][8] Check with local waste management
authorities for recycling programs.

» Landfill Disposal: If recycling is not an option, small demagnetized magnets can often be
disposed of in a landfill. For larger or magnetized magnets, place them in a steel container to
shield the magnetic field and prevent them from adhering to equipment.[7] Consult with your
local waste management for specific regulations.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Neodymium-146.
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Initial Assessment

Neodymium-146 Waste

Has the material been
irradiated or contaminated?

No Yes

Non-Radioadtive Disposal Radjoactive Disposal

Treat as Radioactive Waste

Treat as Chemical Waste

Segregate by form Segregate by isotope
(Solid vs. Liquid) and half-life
Package and Label Package and Label
(Non-Radioactive) (Radioactive)
Dispose via EHS Dispose via EHS
(Chemical Waste) (Radiation Safety)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Neodymium-146.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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